Cas no 1519688-38-0 (1-(3-methylbut-3-en-1-yl)piperazine)

• Product Name: 1-(3-methylbut-3-en-1-yl)piperazine
• CAS No: 1519688-38-0
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 6350102
• PubChem ID: 82502654
• Update Time: 2025-06-07

1-(3-methylbut-3-en-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbut-3-en-1-yl)piperazine
• 1519688-38-0
• EN300-1851488

• Inchi： 1S/C9H18N2/c1-9(2)3-6-11-7-4-10-5-8-11/h10H,1,3-8H2,2H3
• InChI Key： GUZMIYWENTYTAN-UHFFFAOYSA-N
• SMILES： N1(CCC(=C)C)CCNCC1

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(3-methylbut-3-en-1-yl)piperazine

Introduction to 1-(3-methylbut-3-en-1-yl)piperazine (CAS No. 1519688-38-0)

1-(3-methylbut-3-en-1-yl)piperazine (CAS No. 1519688-38-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylbutenylpiperazine, is a derivative of piperazine, a versatile heterocyclic amine with a wide range of applications in drug discovery and development.

The chemical structure of 1-(3-methylbut-3-en-1-yl)piperazine consists of a piperazine ring substituted with a 3-methylbut-3-en-1-yl group. This unique substitution pattern imparts distinct pharmacological properties, making it a valuable candidate for various therapeutic applications. Recent studies have highlighted its potential in modulating neurotransmitter systems, particularly serotonin and dopamine receptors, which are crucial for treating neurological and psychiatric disorders.

In the context of medicinal chemistry, 1-(3-methylbut-3-en-1-yl)piperazine has been explored for its ability to act as a ligand for serotonin receptors (5-HT receptors). These receptors play a pivotal role in regulating mood, appetite, and sleep, among other functions. Research has shown that compounds like Methylbutenylpiperazine can exhibit selective agonist or antagonist properties, depending on the specific receptor subtype. This selectivity is crucial for developing drugs with improved efficacy and reduced side effects.

Clinical trials involving 1-(3-methylbut-3-en-1-yl)piperazine have focused on its potential therapeutic benefits in treating conditions such as depression, anxiety, and schizophrenia. Preliminary results have been promising, with the compound demonstrating significant improvements in symptomatology without severe adverse effects. However, further research is needed to fully understand its long-term safety and efficacy profiles.

Beyond its direct therapeutic applications, Methylbutenylpiperazine has also been investigated as a tool compound in neuropharmacology. Its ability to selectively interact with specific receptor subtypes makes it an invaluable tool for elucidating the mechanisms underlying various neurological disorders. By using this compound in preclinical studies, researchers can gain deeper insights into the complex interactions between neurotransmitters and their receptors, paving the way for the development of more targeted and effective treatments.

In addition to its pharmacological properties, the synthesis of 1-(3-methylbut-3-en-1-yl)piperazine has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each offering unique advantages in terms of cost-effectiveness and scalability. One common approach involves the reaction of piperazine with 3-methylbutenyl halides or sulfonates under mild conditions. These synthetic methods have been refined to minimize by-products and ensure the final product meets stringent quality standards required for pharmaceutical applications.

The physical and chemical properties of Methylbutenylpiperazine are well-characterized. It is typically a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various formulation strategies, including oral tablets, injectable solutions, and transdermal patches.

In conclusion, 1-(3-methylbut-3-en-1-yl)piperazine (CAS No. 1519688-38-0) represents a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for developing new treatments for neurological and psychiatric disorders. Ongoing research continues to uncover new applications and refine our understanding of this fascinating compound.